Cas no 132949-41-8 (4-bromo-2,6-dimethyl-Benzamide)

• Product Name: 4-bromo-2,6-dimethyl-Benzamide
• CAS No: 132949-41-8
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 2130286
• PubChem ID: 54491359
• Update Time: 2025-11-02

4-bromo-2,6-dimethyl-Benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,6-dimethyl-Benzamide
• 4-bromo-2,6-dimethylbenzamide
• SCHEMBL1104463
• MFCD22581613
• AT22851
• 132949-41-8
• DB-367408
• XVYIGNNYCQHLJI-UHFFFAOYSA-N

• Inchi： 1S/C9H10BrNO/c1-5-3-7(10)4-6(2)8(5)9(11)12/h3-4H,1-2H3,(H2,11,12)
• InChI Key： XVYIGNNYCQHLJI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(C(N)=O)=C(C)C=1

Computed Properties

• Exact Mass: 226.99500
• Monoisotopic Mass: 226.99458Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 2.86510

Additional information on 4-bromo-2,6-dimethyl-Benzamide

4-Bromo-2,6-dimethyl-Benzamide (CAS No. 132949-41-8): Properties, Applications, and Market Insights

4-Bromo-2,6-dimethyl-Benzamide (CAS No. 132949-41-8) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This brominated benzamide derivative is characterized by its unique molecular structure, featuring a bromine substituent at the 4-position and methyl groups at the 2- and 6-positions of the benzene ring. The compound's high purity and structural specificity make it a valuable intermediate in synthetic chemistry.

The growing interest in 4-Bromo-2,6-dimethyl-Benzamide is evident from recent search trends, with researchers frequently querying about its synthesis methods, spectroscopic properties, and potential applications in drug discovery. Analytical techniques like NMR spectroscopy and mass spectrometry are commonly employed to characterize this compound, as evidenced by numerous scientific publications.

In pharmaceutical applications, 4-Bromo-2,6-dimethyl-Benzamide serves as a key building block for developing novel therapeutic agents. Its structural features allow for diverse modifications, making it particularly useful in medicinal chemistry projects targeting various disease pathways. Recent studies have explored its potential as a precursor for central nervous system (CNS) active compounds, aligning with current research trends in neurological disorders.

The compound's physical and chemical properties contribute to its versatility. With a molecular weight of 228.09 g/mol and characteristic solubility profiles, 4-Bromo-2,6-dimethyl-Benzamide demonstrates stability under standard laboratory conditions. These properties are frequently searched by chemists evaluating its suitability for specific reactions or formulations.

From an industrial perspective, the demand for high-quality 4-Bromo-2,6-dimethyl-Benzamide has increased steadily, particularly in regions with active pharmaceutical research sectors. Manufacturers emphasize strict quality control measures to ensure batch-to-batch consistency, addressing concerns frequently raised by procurement specialists in the field.

Environmental and safety considerations for 4-Bromo-2,6-dimethyl-Benzamide handling are another area of professional interest. While not classified as hazardous under standard regulations, proper laboratory practices including personal protective equipment (PPE) usage are recommended, as with all chemical substances. This aligns with current workplace safety trends in chemical industries.

The compound's storage requirements and shelf life are common practical questions from end-users. Best practices suggest storage in cool, dry conditions away from direct sunlight to maintain stability. These operational details are particularly relevant to laboratory managers and inventory specialists.

In the context of green chemistry initiatives, researchers are investigating more sustainable synthetic routes to 4-Bromo-2,6-dimethyl-Benzamide. This reflects broader industry trends toward eco-friendly chemical production methods, with several recent publications exploring catalytic approaches to reduce waste generation.

Analytical method development for 4-Bromo-2,6-dimethyl-Benzamide quantification remains an active research area. HPLC and GC methods with various detection systems are being optimized to meet the needs of quality control laboratories, addressing the precision requirements of modern pharmaceutical standards.

The global market for 4-Bromo-2,6-dimethyl-Benzamide shows regional variations in demand patterns, with North America and Europe currently leading in consumption. Market analysts attribute this to the concentration of research-intensive pharmaceutical companies in these regions, combined with robust chemical innovation ecosystems.

Intellectual property landscapes surrounding 4-Bromo-2,6-dimethyl-Benzamide applications continue to evolve. Patent searches reveal ongoing innovation in its utilization, particularly in combination with other specialized intermediates for complex molecule synthesis.

For researchers considering 4-Bromo-2,6-dimethyl-Benzamide for their projects, current literature suggests promising results in various synthetic pathways. The compound's reactivity profile allows for selective transformations, making it valuable for constructing more complex molecular architectures.

Future prospects for 4-Bromo-2,6-dimethyl-Benzamide appear strong, with anticipated growth in demand from both academic and industrial research sectors. Its role as a versatile intermediate positions it well to contribute to advancements in multiple chemical disciplines.